Cas no 1936703-43-3 (benzyl N-(1-bromonaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(1-bromonaphthalen-2-yl)carbamate
• CAS No: 1936703-43-3
• MF: C₁₈H₁₄BrNO₂
• MW: 356.213263988495
• CID: 6295859
• PubChem ID: 131217378
• Update Time: 2025-10-30

benzyl N-(1-bromonaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1936703-43-3
• benzyl N-(1-bromonaphthalen-2-yl)carbamate
• EN300-4684829

• Inchi： 1S/C18H14BrNO2/c19-17-15-9-5-4-8-14(15)10-11-16(17)20-18(21)22-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,20,21)
• InChI Key： MVICESQQTOIGHK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=CC=CC2=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 355.02079g/mol
• Monoisotopic Mass: 355.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-bromonaphthalen-2-yl)carbamate

Benzyl N-(1-Bromonaphthalen-2-yl)carbamate: A Comprehensive Overview

Benzyl N-(1-bromonaphthalen-2-yl)carbamate, also known by its CAS number CAS No. 1936703-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of benzyl N-(1-bromonaphthalen-2-yl)carbamate comprises a naphthalene ring system substituted with a bromine atom at the 1-position and a carbamate group attached at the 2-position. The benzyl group further extends from the carbamate moiety, contributing to the compound's overall stability and reactivity. This structure not only enhances the compound's solubility but also plays a crucial role in its pharmacokinetic properties.

Recent studies have highlighted the potential of benzyl N-(1-bromonaphthalen-2-yl)carbamate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The bromine substituent in the naphthalene ring has been shown to significantly influence the compound's electronic properties, making it an attractive candidate for various chemical transformations.

In terms of synthesis, benzyl N-(1-bromonaphthalen-2-yl)carbamate can be prepared through a multi-step process involving nucleophilic aromatic substitution and carbamate formation. The reaction conditions, including temperature and solvent choice, have been optimized to ensure high yield and purity. These advancements in synthetic methodology have paved the way for large-scale production of this compound for both academic and industrial applications.

The toxicological profile of benzyl N-(1-bromonaphthalen-2-yl)carbamate has also been a subject of recent investigations. Studies conducted on cellular models have demonstrated that while the compound exhibits moderate cytotoxicity, it shows selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further research is underway to evaluate its safety profile in vivo and to explore its mechanism of action.

Beyond its pharmacological applications, benzyl N-(1-bromonaphthalen-2-yl)carbamate has found utility in material science as a building block for advanced materials such as polymers and hybrid organic-inorganic composites. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties.

In conclusion, benzyl N-(1-bromonaphthalen-2-yl)carbamate, with its unique structure and versatile properties, continues to be a focal point in chemical research. As new insights into its synthesis, applications, and biological effects emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.